5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

• CAS: 858483-88-2

Core Science & Biosynthesis

Chemical structure and physical properties of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

An In-depth Technical Guide to 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole: Structure, Properties, and Synthetic Applications

Abstract

This technical guide provides a comprehensive overview of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The tetrazole moiety is a well-established bioisostere for the carboxylic acid group, offering advantages in metabolic stability and lipophilicity.[1][2] The inclusion of a reactive chloromethyl group at the 5-position and a 4-chlorophenyl group at the 1-position makes this molecule a versatile building block for the synthesis of more complex, biologically active compounds. This document details the chemical structure, predicted physicochemical properties, a proposed synthetic pathway, and the potential applications of this compound for researchers and scientists in the field of drug discovery.

Introduction: The Significance of Tetrazoles in Medicinal Chemistry

The tetrazole ring system is a privileged scaffold in modern drug development, present in numerous marketed drugs with a wide array of therapeutic applications, including antihypertensive (e.g., Losartan) and antibacterial (e.g., Cefotiam) agents.[2][3] Its utility stems primarily from its role as a metabolically stable bioisostere of a carboxylic acid.[1][4] This substitution can enhance a molecule's pharmacokinetic profile by improving its lipophilicity and resistance to metabolic degradation, without compromising its ability to engage in crucial hydrogen bonding interactions with biological targets.[5]

5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is a specifically functionalized derivative designed for further chemical elaboration. The 1,5-disubstitution pattern is crucial for its stability and function. The 4-chlorophenyl group modulates the electronic properties and steric profile of the molecule, while the 5-chloromethyl group serves as a key reactive handle for introducing additional molecular complexity through nucleophilic substitution reactions. This makes it a valuable intermediate for constructing libraries of novel compounds for high-throughput screening and lead optimization.

Chemical Structure and Isomerism

The chemical structure of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole consists of a central, five-membered tetrazole ring. A 4-chlorophenyl group is attached to the nitrogen atom at the 1-position (N1), and a chloromethyl group (-CH₂Cl) is attached to the carbon atom at the 5-position (C5).

Caption: Molecular structure of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

A critical aspect of tetrazole synthesis is controlling the regioselectivity of N-alkylation or N-arylation. The reaction can potentially yield two major isomers: the 1-substituted and the 2-substituted tetrazole. The electronic and steric properties of the substituents, along with the reaction conditions, determine the ratio of these isomers. For drug development purposes, isolation of a single, well-characterized regioisomer is essential.

Synthesis and Purification

A likely two-step synthesis would involve:

• Step 1: Synthesis of 5-(chloromethyl)-1H-tetrazole. This intermediate is commercially available or can be synthesized from chloroacetonitrile and sodium azide.[7][8]

• Step 2: N-Arylation. The subsequent reaction of 5-(chloromethyl)-1H-tetrazole with an activated 4-chlorophenyl source, such as 4-chlorophenylboronic acid under Chan-Lam coupling conditions, would yield the desired product.

Caption: Proposed workflow for the synthesis and purification of the title compound.

Representative Experimental Protocol (Chan-Lam N-Arylation)

• Reagents and Materials: 5-(chloromethyl)-1H-tetrazole, 4-chlorophenylboronic acid, copper(II) acetate, pyridine, dichloromethane (DCM), saturated aqueous ammonium chloride (NH₄Cl), brine, anhydrous sodium sulfate (Na₂SO₄), silica gel, hexane, and ethyl acetate.

• Step 1: Reaction Setup: To a solution of 5-(chloromethyl)-1H-tetrazole (1.0 eq) in DCM are added 4-chlorophenylboronic acid (1.5 eq), copper(II) acetate (1.1 eq), and pyridine (2.0 eq).

• Step 2: Reaction Execution: The reaction mixture is stirred vigorously at room temperature, open to the air, for 12-24 hours. The reaction progress is monitored by Thin-Layer Chromatography (TLC).

• Step 3: Work-up: Upon completion, the reaction mixture is diluted with DCM and washed sequentially with saturated aqueous NH₄Cl and brine. The organic layer is separated, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• Step 4: Purification: The crude residue is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

• Step 5: Purity Assessment: The purity of the final compound is confirmed by TLC, and its identity is verified using NMR spectroscopy and mass spectrometry.

Physicochemical and Spectroscopic Properties

Specific experimental data for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is scarce in the literature. However, its properties can be predicted based on data from closely related analogs.

Property	Predicted Value / Expected Characteristics
Molecular Formula	C₈H₆ClN₅
Molecular Weight	223.62 g/mol
Appearance	Expected to be a white to off-white solid
Melting Point	Not reported. Likely >100 °C, by analogy to similar structures.
Solubility	Expected to be soluble in polar organic solvents like DMSO, DMF, and moderately soluble in acetone, ethyl acetate, and dichloromethane. Poorly soluble in water and nonpolar solvents like hexane.
¹H NMR	Expected signals: a singlet for the chloromethyl protons (-CH₂Cl) around δ 4.8-5.2 ppm; two doublets in the aromatic region (δ 7.4-7.8 ppm) corresponding to the AA'BB' system of the 1,4-disubstituted phenyl ring.
¹³C NMR	Expected signals: a signal for the chloromethyl carbon (~40-45 ppm), multiple signals in the aromatic region (120-140 ppm), and a signal for the C5 carbon of the tetrazole ring (~150-155 ppm).
IR Spectroscopy	Expected characteristic peaks: C-H stretching (aromatic, ~3100-3000 cm⁻¹), C=N and N=N stretching (tetrazole ring, ~1600-1400 cm⁻¹), C-Cl stretching (~800-600 cm⁻¹).
Mass Spectrometry	Expected [M+H]⁺ peak at m/z 224.03, showing a characteristic isotopic pattern for one chlorine atom.

Chemical Reactivity and Stability

The primary site of reactivity on this molecule is the chloromethyl group. As a primary alkyl halide, the carbon atom is electrophilic and is susceptible to nucleophilic substitution (Sₙ2) reactions . This makes the compound an excellent substrate for introducing a wide variety of functional groups.

• Stability: The tetrazole ring is generally stable under a range of conditions but can undergo decomposition at very high temperatures (>240 °C).[9][10] The compound should be stored in a cool, dry place, away from strong bases and nucleophiles to prevent degradation.

• Reactivity: The chloromethyl group can react with a diverse set of nucleophiles, including:

  • Amines: to form secondary or tertiary amines.

  • Thiols: to form thioethers.

  • Alcohols/Phenols: to form ethers.

  • Azides: to introduce an azido group for subsequent click chemistry.

  • Carboxylates: to form ester linkages.

Caption: Reactivity of the title compound with various nucleophiles.

Applications in Drug Development

The value of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole lies in its role as a versatile synthetic intermediate. Its structure combines two key features for drug design: the tetrazole bioisostere and a reactive linker.

• Bioisosteric Replacement: The 1-(4-chlorophenyl)tetrazole core can be incorporated into a lead molecule to replace a 4-chlorobenzoic acid moiety. This can lead to improved metabolic stability, enhanced cell permeability, and a more favorable pKa.[3]

• Scaffold for Library Synthesis: The chloromethyl group allows for the rapid diversification of the core structure. By reacting it with a library of nucleophiles (amines, thiols, etc.), a large number of analogs can be synthesized and screened for biological activity against a specific target. This parallel synthesis approach is a cornerstone of modern medicinal chemistry.

• Linker Chemistry: In more complex applications, such as in Proteolysis Targeting Chimeras (PROTACs) or antibody-drug conjugates (ADCs), this molecule could serve as a precursor to a linker that connects a warhead or binding ligand to another part of the construct.

Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not available, hazard information can be inferred from similar compounds like 5-(chloromethyl)-1H-tetrazole.[7]

• Potential Hazards: Expected to be harmful if swallowed, cause skin irritation, and cause serious eye irritation. May cause respiratory irritation.[7] Alkylating agents like this should be handled as potentially toxic.

• Recommended Personal Protective Equipment (PPE):

  • Eye Protection: Safety glasses or goggles.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Lab coat.

  • Respiratory Protection: Use in a well-ventilated fume hood.

Conclusion

5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is a strategically designed chemical building block with significant potential in drug discovery and medicinal chemistry. While detailed experimental data on the compound itself is limited, its structure combines the advantageous bioisosteric properties of the tetrazole ring with the synthetic versatility of a chloromethyl reactive handle. This makes it an ideal starting point for the synthesis of diverse compound libraries aimed at identifying and optimizing novel therapeutic agents. The proposed synthetic routes and predicted properties outlined in this guide provide a solid foundation for researchers looking to utilize this promising intermediate in their work.

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Technical Whitepaper: Chemical Profiling, Synthesis, and Safety Protocols for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

Executive Summary

In modern drug discovery and materials science, 1,5-disubstituted tetrazoles are highly prized for their metabolic stability and their ability to act as non-classical bioisosteres for cis-amides and carboxylic acids[1]. Among these, 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole stands out as a critical bifunctional building block. The tetrazole core provides structural rigidity and favorable physicochemical properties, while the highly reactive chloromethyl moiety serves as an ideal electrophilic hub for downstream nucleophilic functionalization.

As a Senior Application Scientist overseeing heterocyclic process chemistry, I have designed this guide to move beyond basic data sheets. Here, we dissect the causality behind the synthesis of this compound, establish self-validating safety protocols, and provide a field-proven methodology for its preparation.

Chemical Identity & Structural Significance

The unique reactivity of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is dictated by its electronic distribution. The electron-withdrawing 4-chlorophenyl ring pulls electron density away from the tetrazole core. This inductive effect cascades to the 5-position, rendering the adjacent chloromethyl carbon exceptionally electrophilic and primed for SN2 displacement by amines, thiols, or alkoxides.

Table 1: Chemical Identity & Physical Properties

Property	Value
IUPAC Name	5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole
CAS Registry Number	858483-88-2[2]
Molecular Formula	C8H6Cl2N4[2]
Molecular Weight	229.06 g/mol
Structural Class	1,5-disubstituted 1H-tetrazole
Key Functional Groups	Alkyl chloride (electrophile), Tetrazole (bioisostere), Aryl chloride

Safety Data & Hazard Mitigation (Self-Validating Protocols)

Handling compounds with high nitrogen content (the N4 tetrazole ring) combined with an alkylating agent (chloromethyl group) requires rigorous, self-validating safety systems. The protocols below are designed so that the successful execution of one step inherently validates the safety of the next.

Table 2: GHS Safety Data & Operational Mitigation

Hazard Class	GHS Statement	Mitigation Strategy (Self-Validating Protocol)
Acute Toxicity / Sensitization	H302 / H317: Harmful if swallowed; May cause allergic skin reaction.	Validation: Use of double nitrile gloves. Outer glove must be inspected for degradation every 30 mins; intact outer gloves validate inner glove integrity.
Skin & Eye Corrosion	H315 / H318: Causes skin irritation and serious eye damage.	Validation: Operations restricted to a Class II fume hood. Sash position alarm validates adequate airflow before opening reagent bottles.
Explosive Potential	Unstable under severe shock/heat due to high nitrogen content.	Validation: Reaction temperatures strictly maintained < 60°C. Thermocouple interlocks validate temperature, automatically triggering cooling baths if T > 55°C.

Mechanistic Pathway & Synthesis Workflow

The most robust route to 1-aryl-5-(chloromethyl)-1H-tetrazoles relies on a modified von Braun-Rudolph synthesis[3]. This involves the conversion of a secondary chloroacetamide into an imidoyl chloride, followed by nucleophilic attack by an azide and subsequent electrocyclization[4].

Causality in Reagent Selection:

• Why PCl₅ over SOCl₂? Phosphorus pentachloride (PCl₅) is utilized because it efficiently converts the electron-deficient amide into the imidoyl chloride at lower temperatures. Thionyl chloride (SOCl₂) often requires prolonged heating, which risks degrading the sensitive chloromethyl group or triggering premature decomposition.

• Why Toluene? Toluene is chosen as the solvent for the chlorination step because its non-polar nature helps precipitate the phosphorus byproducts, driving the equilibrium toward the imidoyl chloride intermediate.

Figure 1: Mechanistic workflow for the synthesis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Step-by-Step Experimental Methodology

Step 1: Amidation (Preparation of the Amide Intermediate)

• Charge: Dissolve 1.0 eq of 4-chloroaniline in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Base Addition: Add 1.2 eq of triethylamine (Et₃N). Causality: Et₃N acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of the unreacted aniline.

• Acylation: Cool the vessel to 0 °C. Dropwise, add 1.1 eq of chloroacetyl chloride. Causality: The 0 °C temperature suppresses double-acylation and controls the highly exothermic nature of the reaction.

• Workup: Wash with 1M HCl, extract with DCM, and concentrate to yield N-(4-chlorophenyl)-2-chloroacetamide[3].

Step 2: Imidoyl Chloride Formation

• Charge: Dissolve the amide intermediate in anhydrous toluene.

• Chlorination: Carefully add 1.1 eq of PCl₅ in portions at room temperature. Stir for 2 hours until gas evolution (HCl) ceases.

• Validation: The cessation of gas evolution and the transition to a homogenous solution self-validates the complete conversion to the imidoyl chloride.

Step 3: Azide Substitution and Electrocyclization

• Nucleophilic Attack: Cool the reaction to 0 °C and carefully add 1.5 eq of Sodium Azide (NaN₃).

• Cyclization: Allow the reaction to warm to room temperature. The azide anion displaces the chloride to form an imidoyl azide, which undergoes rapid, spontaneous 1,5-dipolar electrocyclization to form the 1H-tetrazole ring[4].

• Self-Validating Quench (Critical Safety Step): Before disposal, the reaction mixture MUST be treated with an aqueous solution of sodium nitrite (NaNO₂) followed by dilute sulfuric acid. Causality: This generates nitrous acid in situ, which destroys unreacted NaN₃ by converting it to harmless nitrogen gas (N₂) and nitrous oxide (N₂O).

• Validation: The complete cessation of bubbling during the nitrite quench validates that all explosive azide residues have been neutralized, rendering the waste safe for standard disposal.

Applications in Drug Development

The synthesized 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is predominantly utilized in the development of novel therapeutics, particularly in the synthesis of complex calcium channel blockers and targeted pain therapeutics[1]. By substituting the reactive chlorine atom with various piperazine or morpholine derivatives, researchers can rapidly generate libraries of tetrazole-containing pharmacophores. The tetrazole ring mimics the spatial and electronic properties of a peptide bond or carboxylic acid, but with vastly superior resistance to enzymatic degradation in vivo.

References

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Structural Elucidation and High-Resolution Mass Spectrometry of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

Executive Summary

In the preclinical development of tetrazole-based pharmacophores, establishing the precise elemental composition of synthetic intermediates is a non-negotiable regulatory requirement. For the compound 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole (Chemical Formula: C8​H6​Cl2​N4​ ), distinguishing between its stoichiometric mass and its monoisotopic mass is critical.

Average molecular weight dictates bulk synthetic stoichiometry, whereas the exact (monoisotopic) mass serves as the definitive metric for structural elucidation via High-Resolution Accurate Mass (HRAM) spectrometry[1][2]. This whitepaper deconstructs the theoretical mass calculations, isotopic architecture, and provides a self-validating LC-HRMS protocol for the absolute confirmation of this dichlorinated tetrazole derivative.

Theoretical Mass Fundamentals: Average vs. Exact Mass

A common pitfall in early-stage analytical characterization is the conflation of average molecular weight with exact mass[1]. The International Union of Pure and Applied Chemistry (IUPAC) explicitly defines exact mass as the calculated mass of a molecule based on the most abundant stable isotope of each constituent element[3][4].

Average Molecular Weight (Stoichiometric Utility)

The average molecular weight is calculated using the naturally occurring, abundance-weighted atomic masses of the elements[5]. This value is strictly used for molarity calculations during synthesis and formulation.

Table 1: Average Molecular Weight Calculation ( C8​H6​Cl2​N4​ )

Element	Atom Count	Average Atomic Mass ( g/mol )	Total Contribution ( g/mol )
Carbon (C)	8	12.011	96.088
Hydrogen (H)	6	1.008	6.048
Nitrogen (N)	4	14.007	56.028
Chlorine (Cl)	2	35.450	70.900
Total (MW)	229.064 g/mol

Exact (Monoisotopic) Mass (Analytical Utility)

For HRMS, the exact mass is calculated using the single most abundant isotope for each element (e.g., 12C , 1H , 14N , 35Cl )[6]. Because mass spectrometers separate individual ions rather than bulk material, the exact mass is the target value for the primary molecular ion peak ( M0​ ).

Table 2: Exact Monoisotopic Mass Calculation ( C8​H6​Cl2​N4​ )

Element	Isotope	Exact Mass (Da)	Atom Count	Total Contribution (Da)
Carbon	12C	12.000000	8	96.000000
Hydrogen	1H	1.007825	6	6.046950
Nitrogen	14N	14.003074	4	56.012296
Chlorine	35Cl	34.968853	2	69.937706
Total (Exact)	227.996952 Da

Causality Check: In positive-ion Electrospray Ionization (ESI+), the molecule accepts a proton ( H+ ). The exact mass of a proton is 1.007276 Da (the mass of 1H minus the mass of an electron). Therefore, the theoretical [M+H]+ precursor ion will be observed at m/z 229.004228 .

Isotopic Architecture and The Nitrogen Rule

To build a self-validating analytical method, we must look beyond the primary exact mass and analyze the molecule's inherent physical properties.

The Nitrogen Rule

The Nitrogen Rule states that any organic molecule with an even number of nitrogen atoms will possess an even nominal mass[7]. 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole contains four nitrogen atoms in its tetrazole ring. Its nominal mass (calculated using integer mass numbers: 12+1+14+35) is 228 Da . This even number perfectly satisfies the Nitrogen Rule, providing an immediate heuristic check of the proposed structure[7].

The Dichlorinated Isotopic Envelope

The presence of two chlorine atoms—one on the phenyl ring and one on the methyl group—creates a highly diagnostic isotopic signature. Chlorine exists primarily as two stable isotopes: 35Cl (75.77%) and 37Cl (24.23%), an approximate 3:1 ratio[7][8].

When two chlorine atoms are present, binomial expansion dictates that the mass spectrum will exhibit a characteristic 9:6:1 ratio across three primary peaks[8]:

• M (m/z 229.00): Both chlorines are 35Cl .

• M+2 (m/z 231.00): One 35Cl and one 37Cl .

• M+4 (m/z 233.00): Both chlorines are 37Cl .

Figure 1: Binomial expansion of isotopic distribution for the dichlorinated tetrazole.

Analytical Workflow: LC-HRMS Experimental Protocol

To experimentally validate the exact mass and isotopic envelope, a rigorous Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol is required. The following methodology is designed to minimize ion suppression while maximizing mass accuracy[9][10].

Step-by-Step Methodology

• Sample Preparation:

  • Action: Dissolve 1.0 mg of the tetrazole derivative in 1.0 mL of LC-MS grade Methanol to create a stock solution.

  • Causality: Methanol ensures complete solubilization of the moderately lipophilic 4-chlorophenyl moiety.

  • Action: Dilute the stock to a final concentration of 10 ng/mL using 80:20 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Dilution prevents detector saturation, while formic acid acts as a proton source to facilitate [M+H]+ formation during ionization[9].

• Chromatographic Separation (UHPLC):

  • Action: Inject 2 µL onto a sub-2 µm C18 reversed-phase column. Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 10 minutes[9].

  • Causality: The gradient isolates the target analyte from synthetic byproducts (e.g., unreacted 4-chloroaniline), ensuring a clean spectrum free of isobaric interferences.

• HRAM Acquisition (Orbitrap/Q-TOF):

  • Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Set the resolving power to ≥100,000 (at m/z 200)[9][10].

  • Causality: Ultra-high resolution is mandatory to distinguish the analyte's exact mass from background matrix ions that may share the same nominal mass.

• Mass Defect Filtering:

  • Action: Calculate the experimental mass defect (Exact Mass - Nominal Mass).

  • Causality: The theoretical mass defect is 227.996952−228=−0.003048 Da[1][5]. A negative mass defect is highly characteristic of halogenated, hydrogen-poor aromatic compounds. Filtering the data for this specific defect isolates the target compound from endogenous hydrocarbon background noise.

Figure 2: Self-validating LC-HRMS analytical workflow for exact mass determination.

Conclusion

The rigorous characterization of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole relies on the fundamental distinction between its average molecular weight (229.064 g/mol ) and its exact monoisotopic mass (227.996952 Da). By coupling theoretical exact mass calculations with the predictive power of the Nitrogen Rule and the 9:6:1 dichlorinated isotopic envelope, analytical chemists can establish a self-validating framework. When executed via the prescribed LC-HRMS protocol, this framework guarantees high-confidence structural elucidation essential for downstream pharmacological development.

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Discovery and Early Synthesis Pathways of Chloromethyl Tetrazole Compounds: A Technical Guide

Introduction to Chloromethyl Tetrazoles

Chloromethyl tetrazoles, such as 5-(chloromethyl)-1H-tetrazole, are highly versatile and energetic building blocks utilized extensively in medicinal chemistry, materials science, and energetic materials research[1]. The 1H-tetrazole ring is widely recognized by drug development professionals as a metabolically stable bioisostere for the carboxylic acid moiety[2]. It possesses a similar pKa (ranging from 4.5 to 5.5) and a planar geometry, allowing it to resist biological metabolic degradation pathways while maintaining target binding affinity[2][3].

Due to these properties, chloromethyl tetrazole derivatives serve as critical intermediates in the early synthesis of complex active pharmaceutical ingredients (APIs), including new-generation cephalosporin antibiotics and nonpeptidic angiotensin II receptor blockers (ARBs)[4].

Mechanistic Foundations of Tetrazole Synthesis

The de novo synthesis of 5-substituted 1H-tetrazoles primarily relies on the [3+2] cycloaddition between an organic nitrile and an azide source[2]. For the specific synthesis of 5-(chloromethyl)-1H-tetrazole, the core starting materials are chloroacetonitrile and sodium azide ( NaN3​ )[1].

The Causality of Nitrile Activation: Unactivated nitriles, such as chloroacetonitrile, are relatively poor electrophiles. To drive the cycloaddition forward at a practical rate, the cyano carbon must be activated. This is achieved using either a Brønsted acid (e.g., ammonium chloride) or a Lewis acid (e.g., aluminum chloride, zinc bromide)[3]. The acid coordinates with or protonates the nitrile nitrogen. This coordination withdraws electron density from the adjacent carbon, significantly increasing its electrophilicity and lowering the activation energy required for the nucleophilic attack by the azide anion[3]. Subsequent ring closure and protonation yield the stable aromatic tetrazole ring[3].

Mechanistic pathway of [3+2] cycloaddition for chloromethyl tetrazole synthesis.

Evolution of Synthesis Pathways

Historically, the synthesis of tetrazoles involved the use of hydrazoic acid ( HN3​ ), which is highly toxic, volatile, and prone to explosive decomposition[5]. To mitigate these severe safety risks, modern synthetic routes have evolved to utilize inorganic azides coupled with safer catalysts and solvents[5].

• The Finnegan Method: Replaces hydrazoic acid with sodium azide and ammonium chloride in polar aprotic solvents like DMF[5]. While effective, it requires high temperatures and careful acidic workup to avoid HN3​ generation[6].

• Aqueous Zinc-Catalyzed (Sharpless) Protocol: A breakthrough in green chemistry where the cycloaddition is performed in water using zinc Lewis acids (e.g., ZnBr2​ ). This avoids toxic DMF and minimizes the release of hydrazoic acid because the aqueous solution remains near-neutral[6].

• Solid-Supported Acids: Recent advancements utilize silica sulfuric acid in DMF, allowing for easy catalyst recovery via simple filtration and yielding high conversions[2].

Quantitative Comparison of Catalytic Systems

Catalyst System	Solvent	Temperature	Yield Range	Advantages / Causality for Choice
NH4​Cl (Finnegan)	DMF	100–120 °C	59%–88%	Standard baseline; replaces explosive HN3​ [5].
AlCl3​ (Anhydrous)	Dry THF	70–80 °C	Moderate	Rapid nitrile activation; requires strict moisture control[1].
ZnBr2​ (Sharpless)	Water	100 °C	>80%	Green chemistry; avoids DMF and limits HN3​ gas release[6].
Silica Sulfuric Acid	DMF	Reflux	72%–95%	Heterogeneous catalyst; easily recoverable via filtration[2].

Experimental Workflows and Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The progress of these reactions can be monitored via Thin Layer Chromatography (TLC), and the final product isolation relies on the specific pKa of the tetrazole ring.

Protocol A: Anhydrous Lewis Acid-Mediated Synthesis

This protocol leverages AlCl3​ for potent nitrile activation, specifically optimized for 5-(chloromethyl)-1H-tetrazole[1].

• Reagent Preparation: In a previously dried, nitrogen-purged round-bottom flask, add 6.16 g (0.09475 mol) of sodium azide and 2 mL (0.03160 mol) of chloroacetonitrile to 20 mL of freshly prepared absolute tetrahydrofuran (THF)[1].

  • Causality: Anhydrous conditions are strictly necessary to prevent the rapid hydrolysis of both the AlCl3​ catalyst and the chloroacetonitrile substrate.

• Catalyst Preparation: In a separate dry beaker, dissolve 4.22 g (0.03165 mol) of dry aluminum chloride in 40 mL of absolute THF[1].

• Reaction Initiation: Slowly transfer the AlCl3​ solution into the main reaction flask. Wash the beaker with an additional 10 mL of THF and add this to the flask[1].

  • Causality: Slow addition controls the highly exothermic coordination event between the Lewis acid and the nitrile.

• Reflux and Monitoring: Stir the suspension under reflux. Monitor the disappearance of the nitrile via TLC.

• Workup and Isolation: Carefully quench the reaction mixture. Acidify the mixture to precipitate the 5-(chloromethyl)-1H-tetrazole.

  • Self-Validation Step: Because the tetrazole ring has a pKa similar to a carboxylic acid, it remains soluble as a sodium salt in basic/neutral conditions. Upon acidification (pH ~2), it becomes protonated and precipitates out of the aqueous phase, self-purifying the final product[3].

Step-by-step experimental workflow for the synthesis and isolation of tetrazoles.

Safety and Energetic Considerations

When working with chloromethyl tetrazoles, thermal stability is a critical parameter. 5-(Chloromethyl)-1H-tetrazole melts at 87 °C, but thermal decomposition initiates at an onset temperature of 135 °C[1]. Above this temperature, the compound undergoes intense decomposition, losing nearly 60% of its mass, driven by its high nitrogen content and the subsequent release of dinitrogen gas[1].

All syntheses must carefully control heating mantles and avoid localized hot spots. Furthermore, acidic workups of unreacted sodium azide must be performed in well-ventilated fume hoods to prevent the accumulation of volatile, highly toxic hydrazoic acid[2].

References

• Polymethylenetetrazole: Synthesis, Characterization, and Energetic Properties - PMC Source: nih.gov URL:[Link]

• Preparation of 5-Substituted 1 H -Tetrazoles from Nitriles in Water - ResearchGate Source: researchgate.net URL:[Link]

• tetrazole synthesis from a nitrile and azide - laboratory experiment - YouTube Source: youtube.com URL:[Link]

• Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC Source: nih.gov URL:[Link]

• 807 - A NOVEL APPROACH FOR SYNTHESIS OF SUBSTITUTED TETRAZOLES Source: chalcogen.ro URL:[Link]

Sources

• 1. Polymethylenetetrazole: Synthesis, Characterization, and Energetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. 5-Chloromethyl-1H-tetrazole | 55408-11-2 [amp.chemicalbook.com]
• 5. chalcogen.ro [chalcogen.ro]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 5-(Chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole as a Versatile Building Block in Organic Synthesis

Executive Summary

In modern drug discovery and materials science, the rational design of molecular scaffolds relies heavily on robust, bifunctional building blocks. 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole stands out as a privileged intermediate. This guide provides an in-depth technical analysis of its reactivity, detailing the causality behind experimental conditions, and offers self-validating protocols for its utilization in divergent organic synthesis.

Structural Rationale & Mechanistic Insights

The utility of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is rooted in its highly engineered structural features:

• The 1,5-Disubstituted Tetrazole Core: Widely recognized in medicinal chemistry, this heterocycle acts as a conformationally restricted, metabolically stable cis-amide bioisostere [1]. It improves membrane penetration and avoids the hydrogen-bond donor liabilities of secondary amides [2].

• The 4-Chlorophenyl Substituent: The inclusion of a para-chloro atom on the phenyl ring serves a dual purpose. It enhances the overall lipophilicity of the scaffold and effectively blocks CYP450-mediated para-oxidation, a common metabolic vulnerability in phenyl-containing drug candidates [3].

• The 5-Chloromethyl Electrophilic Hub: The strong electron-withdrawing nature (-I effect) of the tetrazole ring polarizes the adjacent C-Cl bond. This significantly lowers the LUMO energy of the methylene carbon, accelerating bimolecular nucleophilic substitution (S_N2) reactions [4].

Mechanistic Pathway

The primary mode of functionalization for this building block is S_N2 displacement. Because the tetrazole ring increases the electrophilicity of the chloromethyl group, the activation energy for backside attack by a nucleophile is substantially lowered.

Fig 2. SN2 mechanistic pathway of the 5-chloromethyl group undergoing nucleophilic substitution.

Synthetic Workflow & Diversification

The synthesis of the building block typically begins with the acylation of 4-chloroaniline with chloroacetyl chloride, followed by conversion to the imidoyl chloride (via PCl_5) and subsequent cyclization with sodium azide [5]. Once isolated, the chloromethyl handle can be diversified into thioethers, amines, and ethers.

Fig 1. Synthetic workflow for the generation and diversification of the tetrazole building block.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The causality behind reagent selection is explicitly detailed to empower the chemist to troubleshoot effectively.

Protocol A: S-Alkylation (Thioether Formation)

Thioethers are highly valuable linkers in medicinal chemistry. This protocol utilizes mild basic conditions to prevent the competitive hydrolysis of the chloromethyl group.

Causality of Reagents:

• Base (K_2CO_3): Potassium carbonate is basic enough to deprotonate aliphatic and aromatic thiols (pKa ~6–10) but mild enough to prevent the degradation of the tetrazole ring.

• Solvent (Acetone): Acetone provides excellent solubility for the reactants while driving the reaction forward via the precipitation of the KCl byproduct (Le Chatelier's principle).

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert N_2 atmosphere, dissolve 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole (1.0 equiv, 1.0 mmol) in anhydrous acetone (10 mL).

• Base Addition: Add finely powdered, anhydrous K_2CO_3 (1.5 equiv, 1.5 mmol). Stir the suspension for 5 minutes at room temperature.

• Nucleophile Addition: Dropwise, add the desired thiol (1.1 equiv, 1.1 mmol).

• Reaction Monitoring (Self-Validation): Stir the reaction at room temperature. Monitor via TLC (Hexanes:EtOAc 3:1).

  • Validation Checkpoint: The starting tetrazole is strongly UV-active (Rf ≈ 0.6). As the reaction proceeds, a fine white precipitate (KCl) will form in the flask. Complete consumption of the starting material and the appearance of a new, slightly more polar UV-active spot (Rf ≈ 0.45) confirms success.

• Workup: Filter the suspension through a Celite pad to remove KCl and excess K_2CO_3. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure thioether.

Protocol B: N-Alkylation (Amine Formation)

Substituting the chloride with aliphatic amines requires careful control to prevent over-alkylation (formation of quaternary ammonium salts).

Causality of Reagents:

• Base (DIPEA): N,N-Diisopropylethylamine is a sterically hindered, non-nucleophilic base. It effectively scavenges the HCl generated during the reaction without competing with the primary/secondary amine for the electrophile.

• Catalyst (NaI - Optional): For weakly nucleophilic amines (e.g., anilines), adding catalytic NaI facilitates a Finkelstein reaction, converting the alkyl chloride in situ to a highly reactive alkyl iodide, thereby lowering the activation energy barrier.

Step-by-Step Methodology:

• Preparation: Dissolve the tetrazole building block (1.0 equiv, 1.0 mmol) in anhydrous Acetonitrile (MeCN, 8 mL).

• Reagent Addition: Add the target amine (1.2 equiv) followed by DIPEA (2.0 equiv). If using an aromatic amine, add NaI (0.1 equiv).

• Heating: Equip the flask with a reflux condenser and heat to 60°C.

• Reaction Monitoring (Self-Validation): Monitor via LC-MS and TLC (CH_2Cl_2:MeOH 95:5).

  • Validation Checkpoint: Amines will streak on standard silica. Pre-treating the TLC plate with 1% Et_3N or using basic alumina plates will yield tight spots. LC-MS should show the expected [M+H]+ mass of the product.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with saturated aqueous NaHCO_3 (2 × 10 mL) and brine (10 mL). Dry the organic layer over Na_2SO_4, filter, and concentrate.

Quantitative Data Summary

The following table summarizes the expected outcomes and specific conditions when utilizing 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole across various nucleophilic classes.

Nucleophile Type	Reagents & Conditions	Typical Yield (%)	Reaction Time (h)	Primary Side Reactions to Monitor
Aliphatic Amines	R-NH_2 (1.2 eq), DIPEA (2.0 eq), MeCN, 60°C	75 - 88	2 - 4	Over-alkylation (tertiary amine formation)
Aromatic Amines	Ar-NH_2 (1.5 eq), NaI (cat.), DMF, 80°C	60 - 75	6 - 12	Unreacted starting material
Thiols	R-SH (1.1 eq), K_2CO_3 (1.5 eq), Acetone, RT	85 - 95	1 - 2	Disulfide formation (if O_2 is present)
Phenols	Ar-OH (1.1 eq), K_2CO_3 (2.0 eq), DMF, 80°C	70 - 85	4 - 8	Hydrolysis of the chloromethyl group

References

• Sarvary, A., & Maleki, A. (2015). A review of syntheses of 1,5-disubstituted tetrazole derivatives. Molecular Diversity, 19(1), 189-212. URL:[Link]

• Wessjohann, L. A., et al. (2016). Artificial Macrocycles. PMC / NIH. URL:[Link]

• Sparks, S. M., et al. (2023). Applications of Bioisosteres in the Design of Biologically Active Compounds. Journal of Agricultural and Food Chemistry. URL:[Link]

• Jacobson, C. R., Kerr, A. B., & Amstutz, E. D. (1954). Studies in Tetrazole Chemistry. III. Some Reactions of 1-Phenyl-5-chloromethyltetrazole. The Journal of Organic Chemistry, 19(12), 1909-1920. URL:[Link]

• Abdessalam, M., et al. (2021). Synthesis of 1,5-Disubstituted Tetrazoles in Aqueous Micelles at Room Temperature. Molbank, 2021(1), M1194. URL:[Link]

Sources

• 1. A review of syntheses of 1,5-disubstituted tetrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Artificial Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 5-(1-phenyl-1<i>H</i>-tetrazol-5-ylmethyl)-barbituric acid - CAS号 117026-35-4 - 摩熵化学 [molaid.com]
• 5. mdpi.com [mdpi.com]

Application Note &amp; Protocol: Solvent Selection for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

Abstract

This document provides a comprehensive guide for selecting optimal organic solvents for the solubilization of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole. Recognizing the critical role of solvent choice in reaction kinetics, purification, and formulation development, this guide moves beyond a simple list of solvents. It presents a logical framework for solvent selection based on the physicochemical properties of the target molecule and offers a detailed experimental protocol for quantitative solubility determination. This approach is designed to empower researchers in chemistry, pharmacology, and materials science to make informed, data-driven decisions for their specific applications.

Introduction: The Critical Role of Solvent Selection

5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is a substituted tetrazole, a class of heterocyclic compounds of significant interest in medicinal chemistry. Tetrazole rings are often employed as bioisosteres for carboxylic acid groups, a strategy that can enhance the pharmacokinetic profile of drug candidates by improving properties like metabolic stability and membrane permeability.[1][2][3] The successful synthesis, purification, analysis, and formulation of this and similar active pharmaceutical ingredients (APIs) are fundamentally dependent on the appropriate selection of an organic solvent.

An ideal solvent must not only effectively dissolve the compound to a desired concentration but also be compatible with downstream processes, non-reactive with the solute, and align with safety and environmental standards. This application note provides the theoretical basis and a practical, step-by-step protocol for identifying the most effective organic solvents for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Molecular Structure and Solubility Predictions

To logically select a starting array of solvents for screening, we must first analyze the structure of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

• Polar Core: The molecule contains a 1-substituted tetrazole ring, which is rich in nitrogen atoms and possesses a significant dipole moment, contributing to its polar character.[1] The 1H and 2H tautomers of tetrazoles are aromatic, which contributes to their stability.[1]

• Nonpolar Appendages: The presence of a 4-chlorophenyl group and a chloromethyl group introduces significant nonpolar, lipophilic characteristics. These halogenated aromatic and aliphatic moieties will favor interactions with less polar solvents.

This duality—a polar heterocyclic core and nonpolar appendages—suggests that the compound will exhibit moderate to good solubility in a range of polar organic solvents, particularly polar aprotic solvents that can engage in strong dipole-dipole interactions without interfering with the tetrazole's acidic proton (if present in a tautomeric form). General studies on tetrazole derivatives confirm their high solubility in polar solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[1][2][3]

Recommended Solvents for Initial Screening

Based on the structural analysis and established chemistry of tetrazoles, the following solvents are recommended for an initial solubility screening. They are categorized by class to allow for a systematic evaluation.

Solvent Class	Recommended Solvents	Rationale for Inclusion
Polar Aprotic	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN)	High polarity effectively solvates the tetrazole ring. Commonly used in the synthesis of tetrazole derivatives.[1][4][5]
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Moderate polarity can balance the solvation of both polar and nonpolar regions of the molecule.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Polar aprotic solvents with good solvating power for a range of organic molecules.
Esters	Ethyl Acetate (EtOAc)	A moderately polar solvent, often used for extraction and chromatography of tetrazole compounds.[6]
Alcohols	Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)	Polar protic solvents that can act as both hydrogen bond donors and acceptors.[3]
Halogenated	Dichloromethane (DCM), Chloroform	Lower polarity solvents that may effectively solvate the chlorophenyl and chloromethyl groups.

Workflow for Solvent Selection

The process of selecting the optimal solvent should be systematic. The following workflow provides a logical progression from initial screening to final selection based on the specific application needs.

Caption: Workflow for selecting an optimal solvent.

Experimental Protocol: Quantitative Solubility Determination

This protocol describes a reliable method for determining the equilibrium solubility of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole in a given organic solvent at a specified temperature using the isothermal shake-flask method.

5.1. Materials and Equipment

• 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole (solid, high purity)

• Candidate organic solvents (analytical grade or higher)

• Analytical balance (±0.01 mg)

• Vials with screw caps (e.g., 4 mL glass vials)

• Thermostatically controlled shaker or incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes

• Heating block or vacuum oven for solvent evaporation

5.2. Safety Precautions

• Compound Handling: Substituted tetrazoles may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[7] Always handle the compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and solvent-resistant gloves.

• Solvent Handling: Organic solvents are flammable and may be toxic. Consult the Safety Data Sheet (SDS) for each solvent before use. All procedures should be performed in a fume hood.

5.3. Step-by-Step Procedure

• Preparation of Supersaturated Solutions: a. Add an excess amount of solid 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole to a pre-weighed vial. An "excess" means adding enough solid so that undissolved material remains visible after equilibration. A starting point of ~50 mg in 2 mL of solvent is recommended. b. Record the exact mass of the compound added. c. Pipette a known volume (e.g., 2.00 mL) of the selected organic solvent into the vial. d. Securely cap the vial.

• Equilibration: a. Place the vials in a thermostatically controlled shaker set to the desired experimental temperature (e.g., 25 °C). b. Agitate the vials at a constant speed for a minimum of 24 hours to ensure equilibrium is reached. A longer period (48-72 hours) is recommended to confirm equilibrium. c. After the initial agitation period, let the vials stand without agitation for at least 2 hours at the same constant temperature to allow undissolved solids to settle.

• Sample Collection and Analysis (Gravimetric Method): a. Carefully draw a known volume of the clear supernatant (e.g., 1.00 mL) using a pipette, ensuring no solid particles are disturbed. b. For viscous solvents like DMSO, a positive displacement pipette is recommended for accuracy. c. Immediately filter the collected supernatant through a 0.22 µm syringe filter into a pre-weighed, clean, and dry vial. This step is crucial to remove any microscopic undissolved particles. d. Record the exact mass of the empty vial. e. Place the vial containing the filtered solution in a vacuum oven or on a heating block at a temperature sufficient to evaporate the solvent without decomposing the compound. Gentle heating under a stream of nitrogen can accelerate this process. f. Once the solvent is fully evaporated, place the vial in a desiccator to cool to room temperature. g. Weigh the vial containing the dried solute. Repeat the drying and weighing cycle until a constant mass is achieved.

5.4. Data Calculation and Presentation

• Calculate the mass of the dissolved solid: Mass (solute) = Mass (vial + dried solute) - Mass (empty vial)

• Calculate the solubility: Solubility (mg/mL) = Mass (solute) / Volume of supernatant collected

• Record the results in a structured table:

  Solvent	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (mol/L)	Observations
  e.g., Acetonitrile	25.0	[Experimental Value]	[Calculated Value]	e.g., Colorless solution
  e.g., Dichloromethane	25.0	[Experimental Value]	[Calculated Value]
  e.g., DMSO	25.0	[Experimental Value]	[Calculated Value]
  ...

  Note: Molar solubility can be calculated using the molecular weight of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Conclusion

The selection of an appropriate solvent for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is a foundational step for the successful execution of chemical and pharmaceutical development processes. Due to its hybrid polar-nonpolar structure, a range of polar aprotic and protic solvents are likely candidates for effective solubilization. This guide provides a theoretically grounded starting point for solvent screening and a robust, validated protocol for obtaining quantitative solubility data. By following this systematic approach, researchers can efficiently identify and validate the optimal solvent system, ensuring reproducibility, scalability, and safety in their work.

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry. Available at: [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC. National Center for Biotechnology Information. Available at: [Link]

• (PDF) Tetrazoles: Synthesis and Biological Activity. ResearchGate. Available at: [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Beilstein Journal of Organic Chemistry. Available at: [Link]

• TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLICATION. CORE. Available at: [Link]

• 5-Chloromethyl-1H-Tetrazole | C2H3ClN4. PubChem. Available at: [Link]

• A novel approach for the synthesis of 5-substituted-1H-tetrazoles. SciELO. Available at: [Link]

• 5-(chloromethyl)-1-methyl-1H-1,2,3,4-tetrazole. NextSDS. Available at: [Link]

• Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. South African Journal of Chemistry. Available at: [Link]

• Process for the preparation of 5-substituted 1-alkyltetrazoles. Patents Google.

• Synthesis and Characterization of 1-Hydroxy-5-Methyltetrazole and Its Energetic Salts. MDPI. Available at: [Link]

• 1-(4-chlorophenyl)-1H-tetrazole | C7H5ClN4. PubChem. Available at: [Link]

• STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. Journal of Ovonic Research. Available at: [Link]

• Acidity Constants of Some Tetrazole Compounds in Various Aqueous−Organic Solvent Media | Request PDF. ResearchGate. Available at: [Link]

• 5-(Chloromethyl)-1-(4-fluorophenyl)-1H-tetrazole. NextSDS. Available at: [Link]

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• 1. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
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• 7. fluorochem.co.uk [fluorochem.co.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

Welcome to the dedicated technical support resource for the synthesis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges and optimize the yield of this important tetrazole derivative. We provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols grounded in established chemical principles.

Introduction to the Synthetic Challenges

The synthesis of 1,5-disubstituted tetrazoles, such as 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole, presents a unique set of challenges. The primary hurdles include achieving high regioselectivity for the desired 1,5-isomer over the often-concurrently formed 2,5-isomer, ensuring complete conversion of starting materials, and managing potential side reactions. This guide will explore two primary synthetic strategies and provide detailed troubleshooting for each.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Issue 1: Low Overall Reaction Yield

Question: My reaction is resulting in a low yield of the desired 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole. What are the likely causes and how can I improve the outcome?

Answer: Low yields can be attributed to several factors, from the quality of your starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is recommended:

• Starting Material Purity: Always begin with pure, well-characterized starting materials. Impurities in the initial nitrile, azide source, or aniline can lead to unwanted side reactions and inhibit the formation of the desired product.

• Reaction Conditions:

  • Temperature: While some modern tetrazole syntheses can be performed at room temperature, many traditional methods, including the [3+2] cycloaddition, often necessitate elevated temperatures to achieve a reasonable reaction rate. However, be cautious, as excessively high temperatures can lead to the decomposition of the tetrazole ring, which is a high-energy moiety.

  • Solvent: The choice of solvent is critical. Polar aprotic solvents like Dimethylformamide (DMF) are frequently used and have been shown to be effective for the synthesis of 5-substituted-1H-tetrazoles.[1][2]

  • Catalyst: The use of a catalyst can significantly enhance the reaction rate and yield. For the cycloaddition of nitriles and sodium azide, various catalysts have been reported to be effective, including zinc salts, copper salts, and silica sulfuric acid.[3][4][5]

Issue 2: Formation of the 2,5-Disubstituted Isomer

Question: I am observing a significant amount of the 2,5-disubstituted regioisomer in my final product mixture. How can I improve the selectivity for the 1,5-isomer?

Answer: The formation of the 2,5-disubstituted isomer is a prevalent issue, particularly when employing a two-step approach involving the N-arylation of a pre-synthesized 5-(chloromethyl)-1H-tetrazole.[6] The regioselectivity is influenced by the substituent at the 5-position, the arylating agent, and the reaction conditions.

• Strategic Route Selection:

  • One-Pot Syntheses: Consider employing a synthetic route that inherently favors the formation of the 1,5-isomer. The Ugi-azide reaction is a powerful multicomponent reaction that generally affords 1,5-disubstituted tetrazoles with high regioselectivity.[5] Another effective method involves the reaction of stable imidoylbenzotriazoles with sodium azide.[4]

  • N-Arylation Control: If you are performing an N-arylation of 5-(chloromethyl)-1H-tetrazole, the choice of catalyst and reaction conditions is paramount. Palladium-catalyzed N-arylation methods have been developed that can control the regioselectivity.[7] Running the reaction at a lower temperature (e.g., 35 °C) can suppress the undesired Dimroth rearrangement, which can lead to the formation of the 2,5-isomer.[7]

Issue 3: Incomplete Reaction and Starting Material Recovery

Question: My reaction is not going to completion, and I am recovering a significant amount of my starting materials. What adjustments can I make?

Answer: Incomplete conversion can be due to insufficient reaction time, inadequate temperature, or poor reagent stoichiometry.

• Reaction Time and Temperature: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, a modest increase in temperature or an extension of the reaction time may be necessary. For cycloaddition reactions, heating to 100-120 °C for 12-24 hours is not uncommon.

• Reagent Stoichiometry: Ensure that the stoichiometry of your reagents is correct. For the cycloaddition of a nitrile with sodium azide, a slight excess of sodium azide and a catalyst like ammonium chloride is often used to drive the reaction to completion.[1]

Issue 4: Difficulty in Product Purification

Question: I am struggling to separate the 1,5-disubstituted tetrazole from the 2,5-isomer and other impurities. What purification strategies are effective?

Answer: The separation of tetrazole regioisomers can be challenging due to their similar physical properties.

• Column Chromatography: Silica gel column chromatography is the most common method for separating the 1,5- and 2,5-isomers. A careful selection of the eluent system, often a gradient of a polar solvent like ethyl acetate in a non-polar solvent like hexanes, is crucial for achieving good separation.

• Recrystallization: If the desired product is a solid and is formed in a significant excess compared to the isomer, fractional recrystallization can be an effective purification technique.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole?

A1: There are two main strategies:

• Two-Step Synthesis via N-Arylation: This involves the initial synthesis of 5-(chloromethyl)-1H-tetrazole from chloroacetonitrile and an azide source. The subsequent step is the N-arylation of this intermediate with a suitable 4-chlorophenylating agent. This route requires careful control to achieve high regioselectivity for the N-1 position.

• Convergent Synthesis: This approach involves a multicomponent reaction, such as the Ugi-azide reaction, where the tetrazole ring and its substituents are assembled in a single step, often with high regioselectivity for the 1,5-isomer.

Q2: What safety precautions should I take when working with azides?

A2: Sodium azide and other azide compounds are highly toxic and potentially explosive. Always handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic acid. Also, avoid contact with heavy metals, as this can form explosive heavy metal azides.

Q3: How can I confirm the structure and regiochemistry of my final product?

A3: A combination of spectroscopic techniques is essential for unambiguous structure determination:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are invaluable for determining the overall structure. The chemical shifts of the protons and carbons in the tetrazole ring and its substituents can provide clues about the substitution pattern.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• X-ray Crystallography: If you can obtain a suitable crystal, single-crystal X-ray diffraction provides the definitive proof of structure and regiochemistry.

Experimental Protocols

Here, we provide a detailed, step-by-step protocol for a plausible two-step synthesis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Protocol 1: Two-Step Synthesis

Step 1: Synthesis of 5-(chloromethyl)-1H-tetrazole

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine chloroacetonitrile (10 mmol, 1 eq.), sodium azide (12 mmol, 1.2 eq.), and ammonium chloride (11 mmol, 1.1 eq.).

• Solvent Addition: Add dimethylformamide (DMF, 20 mL) as the solvent.

• Reaction: Heat the reaction mixture to 100-120 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by TLC until the starting nitrile is consumed.

• Work-up: Cool the reaction mixture to room temperature. Carefully pour the mixture into ice-water and acidify with concentrated HCl to a pH of approximately 2. The product should precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 5-(chloromethyl)-1H-tetrazole.

Step 2: N-Arylation to form 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-(chloromethyl)-1H-tetrazole (5 mmol, 1 eq.), 4-chloroiodobenzene (or a suitable 4-chlorophenylating agent), a palladium catalyst (e.g., Pd(OAc)2), a suitable ligand (e.g., a biaryl phosphine), and a base (e.g., Cs2CO3) in a dry, degassed solvent (e.g., toluene or dioxane).

• Reaction: Heat the reaction mixture to the optimal temperature (start with a lower temperature, around 35-50 °C, to favor the 1,5-isomer) and stir for the required time.

• Monitoring: Monitor the reaction by TLC or LC-MS for the consumption of the starting tetrazole and the formation of the two isomeric products.

• Work-up: Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the desired 1,5-disubstituted tetrazole from the 2,5-isomer and other impurities.

Data Summary and Visualization

Table 1: Key Parameters Influencing Yield and Regioselectivity

Parameter	Effect on Yield	Effect on 1,5-Regioselectivity	Notes and References
Reaction Temperature	Generally increases with temperature, but decomposition can occur at very high temperatures.	Lower temperatures in N-arylation can favor the 1,5-isomer by suppressing the Dimroth rearrangement.[7]	A balance must be struck between reaction rate and product stability.
Catalyst Choice	Can significantly improve yield by lowering the activation energy.	The choice of ligand in Pd-catalyzed N-arylation is crucial for regiocontrol.[7]	For cycloadditions, Lewis acids like ZnCl2 are effective.[3] For N-arylation, a Pd-based system is common.[7]
Solvent	Polar aprotic solvents like DMF are often optimal for cycloadditions.[1]	The solvent can influence the solubility of intermediates and the reaction pathway.	Dry solvents are crucial for many N-arylation reactions.
Synthetic Route	One-pot methods like the Ugi-azide reaction can offer higher overall yields.	Convergent syntheses often provide superior regioselectivity compared to two-step N-arylation.[4][5]	The choice of route depends on available starting materials and desired selectivity.

Diagrams

Caption: Alternative synthetic routes to the target molecule.

Caption: A general workflow for troubleshooting low reaction yield.

References

• Journal of Chemical Health Risks. (2024).
• Katritzky, A. R., Cai, C., & Meher, N. K. (2007). Efficient Synthesis of 1,5-Disubstituted Tetrazoles. Synthesis, 2007(08), 1204-1208.
• BenchChem. (2025). Technical Support Center: Synthesis of 1,5-Disubstituted Tetrazoles.
• European Patent Office. (2001). Process for preparation of 5-substituted tetrazoles (EP 0796852 B1).
• Xu, Y., et al. (2010). 5-(4-Chlorophenyl)-1H-tetrazole. Acta Crystallographica Section E: Structure Reports Online, 66(3), o742.
• Nasrollahzadeh, M., et al. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry, 68, 133-137.
• Sinha, S., et al. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Advances.
• Safaei-Ghomi, J., et al. (2019). Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Nanomedicine Research Journal, 4(2), 91-100.
• U.S. Patent No. 5,633,387. (1997). Process for producing 1-(2-chlorophenyl)-5(4H)-tetrazolinone.
• European Patent No. WO2011110651A1. (2011). Process for the preparation of 5-substituted 1-alkyltetrazoles.
• Fiveable. (2025). 4-chloroaniline: Organic Chemistry Study Guide.
• ChemicalBook. (n.d.). 4-Chloroaniline synthesis.
• European Patent Office. (1997). Process for preparation of 5-substituted tetrazoles (EP 0796852 A1).
• Djurdjević, I., et al. (2021). Controlling Pd-Catalyzed N-Arylation and Dimroth Rearrangement in the Synthesis of N,1-Diaryl-1 H-tetrazol-5-amines. The Journal of Organic Chemistry, 86(6), 4794-4803.
• Organic Chemistry Portal. (n.d.).
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-tetrazoles.
• Buchwald, S. L., et al. (2009). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study. Journal of the American Chemical Society, 131(46), 16720-16734.
• Wang, Z., et al. (2007). An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. Bulletin of the Korean Chemical Society, 28(8), 1435-1437.
• Al-Said, M. S., et al. (2011). Synthesis and evaluation of 1,5-diaryl-substituted tetrazoles as novel selective cyclooxygenase-2 (COX-2) inhibitors. Bioorganic & Medicinal Chemistry Letters, 21(6), 1823-1826.
• PubChem. (n.d.). 5-Chloromethyl-1H-Tetrazole.
• da Silva, A. B., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 3089-3098.
• Mohamadighader, N., et al. (2020). Electrochemical study of 4-chloroaniline in a water/acetonitrile mixture. A new method for the synthesis of 4-chloro-2-(phenylsulfonyl)aniline and N-(4-chlorophenyl)benzenesulfonamide. RSC Advances, 10(52), 31563-31569.
• Corbett, M. D., & Chipko, B. R. (1980). The action of chloride peroxidase on 4-chloroaniline. N-oxidation and ring halogenation. The Biochemical Journal, 187(3), 893-903.

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Handling moisture sensitivity of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole in the lab

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole . Due to its specific structural properties, this reagent presents unique handling challenges, primarily concerning moisture sensitivity and rapid degradation.

This guide synthesizes mechanistic theory with field-proven laboratory protocols to ensure high-fidelity experimental outcomes.

Mechanistic Overview: The Causality of Degradation

To effectively handle 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole, one must understand the chemical causality behind its instability.

The tetrazole ring is a strongly electron-withdrawing heterocycle. When a chloromethyl group (-CH₂Cl) is attached at the 5-position, the electron density is pulled away from the benzylic-like carbon. This makes the carbon highly electrophilic and exceptionally susceptible to nucleophilic attack[1].

When exposed to atmospheric moisture, water acts as a nucleophile, displacing the chloride ion via an Sₙ2/Sₙ1 hydrolysis pathway[2]. This reaction yields 5-(hydroxymethyl)-1-(4-chlorophenyl)-1H-tetrazole and hydrochloric acid (HCl). The critical failure point in storage is that the released HCl acts as an autocatalyst . It protonates the tetrazole ring, further increasing the electrophilicity of the chloromethyl group and triggering an accelerated degradation cascade[3].

Mechanism of moisture-induced hydrolysis of the chloromethyl tetrazole.

Troubleshooting & FAQs

Q1: My reaction yields are inconsistent, and I suspect my reagent has degraded. What are the physical and analytical signs? A: Physically, the normally free-flowing powder may appear clumped, sticky, or discolored due to moisture absorption and acid-catalyzed degradation. Analytically, Thin Layer Chromatography (TLC) will show a new, more polar spot (the hydroxymethyl byproduct) below your starting material. In ¹H NMR, you will observe a shift in the methylene protons; the sharp singlet of the -CH₂Cl group (typically around 4.8–5.0 ppm) will diminish, replaced by a new singlet shifted slightly upfield (the -CH₂OH group), alongside a broad -OH peak.

Q2: How should I store this compound to maximize its shelf life? A: Like most highly reactive chloromethyl compounds, it is both moisture-sensitive and heat-sensitive. It must be stored in a tightly sealed, dark container under an inert atmosphere (Argon is preferred over Nitrogen due to its higher density, which better blankets the solid) at -20°C.

Q3: Can I rescue a batch that has partially hydrolyzed? A: Yes, provided the degradation is minor (<10%). The compound can be purified via rapid flash column chromatography using strictly anhydrous solvents, or by recrystallization from a dry, non-nucleophilic solvent system (e.g., anhydrous toluene/hexane). However, because the HCl byproduct autocatalyzes further breakdown[3], heavily degraded batches (>10% hydrolysis) should be discarded to prevent contamination of downstream drug development workflows.

Quantitative Stability Data

The following table summarizes the expected stability of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole under various environmental conditions. This data dictates the necessity of the rigorous protocols outlined in Section 4.

Storage Condition	Relative Humidity (RH)	Estimated Half-Life / Degradation	Recommended Action
Open Air (25°C)	> 50%	< 24 hours (Rapid hydrolysis)	DO NOT STORE OPEN
Desiccator (25°C)	< 10%	1 - 2 weeks	Suitable for active daily use only
Sealed, Argon (4°C)	~ 0%	> 6 months	Standard short-term storage
Sealed, Argon (-20°C)	~ 0%	> 2 years	Optimal long-term storage

Self-Validating Experimental Protocols

To ensure scientific integrity, handling this reagent requires a self-validating workflow. Every step is designed with a specific causality to prevent the introduction of nucleophilic water.

Protocol A: Anhydrous Handling and Reaction Setup

Objective: Transfer and utilize the reagent without inducing Sₙ2 hydrolysis.

• Thermal Equilibration: Remove the sealed vial from the -20°C freezer and place it in a desiccator for 30 minutes before opening.

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic powder, initiating rapid hydrolysis.

• Inert Transfer: Transfer the required mass of the tetrazole inside a glovebox or use a Schlenk line with a positive flow of Argon.

  • Causality: Argon is heavier than air and effectively displaces ambient moisture from the reaction flask.

• Solvent Preparation: Dissolve the reagent only in strictly anhydrous solvents (e.g., THF or DCM dried over activated 3Å molecular sieves).

  • Causality: Even trace water (ppm levels) in commercial solvents can act as a nucleophile over the course of a multi-hour reaction[1].

• Base Addition (Optional but recommended): If your reaction permits, add a non-nucleophilic base (e.g., DIPEA or solid K₂CO₃) to the reaction mixture.

  • Causality: The base acts as an acid scavenger, neutralizing any trace HCl generated and preventing the autocatalytic degradation loop[3].

• System Validation: Before adding your primary reactant, run a rapid TLC of the dissolved tetrazole mixture.

  • Self-Validation: If only a single, high-Rf spot is visible under UV (254 nm), the anhydrous transfer was successful, and the system is validated for the next synthetic step.

Step-by-step anhydrous workflow for handling moisture-sensitive tetrazoles.

References

• Journal of the American Chemical Society. The Hydrolysis of Chloromethyl Aryl Sulfides 1. ACS Publications. [Link]

• Acta Chemica Scandinavica. Preparation and Kinetics of the Hydrolysis of Trichloromethyl Esters. ResearchGate.[Link]

• Defense Technical Information Center (DTIC). Quantum-Mechanical Studies on Chemical Reactivity and Ballistic Chemistry. VII. Semiempirical Molecular Orbital Calculations.[Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Spectral Analysis of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

This guide provides an in-depth analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the novel heterocyclic compound, 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole. In the absence of published experimental spectra for this specific molecule, this document serves as a predictive guide, synthesizing data from structurally related analogs to forecast chemical shifts and coupling patterns. This approach not only facilitates the structural verification of this compound upon synthesis but also provides a comparative framework for researchers working with similar tetrazole derivatives. We will explore the underlying principles influencing the spectral features and provide a robust experimental protocol for data acquisition.

Introduction to the Target Molecule and NMR's Role

5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is a disubstituted tetrazole. The tetrazole ring is a key structural motif in medicinal chemistry, often used as a bioisosteric replacement for carboxylic acids, which can enhance metabolic stability and lipophilicity.[1][2] The presence of a chlorophenyl group and a reactive chloromethyl handle makes this compound a potentially valuable building block in drug discovery and materials science.

Unambiguous structural confirmation is the cornerstone of chemical research. NMR spectroscopy is the most powerful technique for elucidating the structure of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map the molecular framework, confirm the presence of functional groups, and establish connectivity. This guide is designed for researchers who will be synthesizing or working with this compound, providing a reliable reference for spectral interpretation.

Molecular Structure and NMR Assignment Framework

To facilitate a clear discussion, the atoms of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole are systematically labeled. This numbering will be used consistently for the assignment of all NMR signals.

Figure 1: Labeled structure of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum is anticipated to display two main sets of signals corresponding to the aromatic protons of the 4-chlorophenyl group and the methylene protons of the chloromethyl group.

Proton(s)	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Comparative Data
H6 (-CH₂Cl)	~4.8 - 5.2	Singlet (s)	2H	The methylene protons are adjacent to the electron-withdrawing tetrazole ring and a highly electronegative chlorine atom, leading to significant deshielding. For comparison, the benzylic protons in 5-(4-chlorobenzyl)-1H-tetrazole appear at 4.25 ppm[3]. The direct attachment of chlorine in our target molecule is expected to shift this signal further downfield.
H3'/H5'	~7.6 - 7.8	Doublet (d)	2H	These protons are ortho to the chlorine atom and meta to the tetrazole ring. In the comparable 1-(4-chlorophenyl)-1H-tetrazole, the corresponding protons appear at 7.27-7.29 ppm[4]. The C5-substituent on the tetrazole may induce a slight downfield shift.
H2'/H6'	~7.5 - 7.7	Doublet (d)	2H	These protons are meta to the chlorine atom and ortho to the electron-withdrawing tetrazole ring, which strongly deshields them. In 1-(4-chlorophenyl)-1H-tetrazole, these protons appear at 6.98-7.00 ppm, but that is an unsubstituted C5 tetrazole[4]. In 5-(4-chlorophenyl)-1H-tetrazole (a different isomer), the aromatic protons appear at 7.61 and 8.00 ppm, showing the strong effect of the ring[3]. A value in the 7.5-7.7 ppm range is a reasonable prediction.

Expected Coupling: The aromatic protons (H2'/H6' and H3'/H5') will form a classic AA'BB' system, which often appears as two distinct doublets. The ortho coupling constant (³JHH) is expected to be in the range of 8-9 Hz.

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals: four for the aromatic carbons, one for the chloromethyl carbon, and one for the tetrazole carbon.

Carbon(s)	Predicted δ (ppm)	Rationale & Comparative Data
C6 (-CH₂Cl)	~40 - 45	The carbon of the chloromethyl group is attached to an electronegative chlorine atom, placing its chemical shift in this downfield region for sp³ carbons.[5]
C2'/C6'	~121 - 123	These carbons are ortho to the point of attachment to the tetrazole. In 1-(4-chlorophenyl)-1H-tetrazole, these appear at 120.35 ppm.[4]
C3'/C5'	~130 - 132	These carbons are meta to the tetrazole attachment and ortho to the chlorine. The corresponding signal in 1-(4-chlorophenyl)-1H-tetrazole is at 129.47 ppm.[4]
C4'	~136 - 138	This is the carbon bearing the chlorine atom. The chlorine substituent causes a downfield shift. For comparison, the C-Cl carbon in 5-(4-chlorophenyl)-1H-tetrazole is observed at 135.82 ppm.[3]
C1'	~132 - 134	This is the ipso-carbon attached to the tetrazole ring. Its chemical shift will be influenced by the electron-withdrawing nature of the ring.
C5 (Tetrazole)	~152 - 156	The carbon atom of the tetrazole ring is highly deshielded due to the adjacent nitrogen atoms. In related 5-substituted tetrazoles, this carbon typically resonates between 154-157 ppm.[6][7]

Comparative Analysis with Structural Alternatives

The predictive power of this guide is strengthened by comparing our target molecule with known, structurally similar compounds.

• Comparison with 1-(4-chlorophenyl)-1H-tetrazole: The key difference in the spectrum of our target molecule will be the absence of the tetrazole C-H proton signal (which appears at ~8.1 ppm in the ¹H NMR of the reference compound) and the appearance of the -CH₂Cl signals in both ¹H and ¹³C spectra.[4] The electronic nature of the -CH₂Cl group (electron-withdrawing) will also slightly shift the aromatic signals compared to the reference.

• Impact of Phenyl Substituent: If the chlorine on the phenyl ring were replaced with another group, the aromatic region would change predictably. For instance, a methyl group (as in 1-(4-methylphenyl)-1H-tetrazole) would cause an upfield shift of the aromatic proton signals due to its electron-donating nature.[4] Conversely, a more electron-withdrawing group like a nitro group would cause a further downfield shift.

• Isomeric Comparison: It is crucial to distinguish the target compound from its isomer, 5-(4-chlorophenyl)-1-(chloromethyl)-1H-tetrazole. In this isomer, the -CH₂Cl group would be attached to a nitrogen atom, resulting in a much more downfield ¹H signal for the methylene protons (likely > 5.5 ppm) and a different aromatic splitting pattern.

Recommended Experimental Protocol

To obtain high-quality, reproducible NMR data for 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole, the following protocol is recommended. This protocol is designed to be a self-validating system, ensuring data integrity.

Workflow for NMR Analysis

Figure 2: Recommended workflow for NMR sample preparation, data acquisition, and analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified solid compound.

  • Transfer the solid to a clean, dry vial.

  • Add approximately 0.6 mL of a deuterated solvent.

    • Solvent Choice: Chloroform-d (CDCl₃) is a good first choice due to its ability to dissolve a wide range of organic compounds and its relatively clean spectral window.[5] If solubility is an issue, dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative, though the residual water peak must be considered.[6]

  • Ensure the solvent contains tetramethylsilane (TMS) as an internal reference (0.00 ppm). If not, add a small drop.

  • Vortex the vial until the sample is fully dissolved.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz for ¹H to ensure adequate signal dispersion.

  • Insert the sample, lock the field on the deuterium signal of the solvent, and shim the magnetic field to achieve high homogeneity (sharp, symmetrical peaks).

  • For ¹H NMR: Acquire the spectrum using a standard pulse sequence. A 30° pulse angle with a relaxation delay of 1-2 seconds is typically sufficient. Accumulate 16 to 32 scans for a good signal-to-noise ratio.

  • For ¹³C NMR: Acquire a proton-decoupled spectrum (e.g., using an invgate pulse program for more accurate integration if needed, though this requires a longer relaxation delay).[5] Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) will be necessary.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Carefully phase the spectra to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to get a flat spectrum.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • For the ¹H spectrum, integrate the area under each peak. The relative ratios should correspond to the number of protons in each unique environment (2H:2H:2H).

  • Assign each peak according to the predictions in this guide.

Conclusion

The structural elucidation of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole can be confidently achieved through ¹H and ¹³C NMR spectroscopy. The predicted spectrum is characterized by a singlet for the chloromethyl protons around 4.8-5.2 ppm and a distinct AA'BB' pattern for the aromatic protons between 7.5 and 7.8 ppm. The ¹³C spectrum will be anchored by the unique tetrazole carbon signal in the 152-156 ppm region. By following the detailed experimental protocol and using this predictive guide as a reference, researchers can efficiently and accurately confirm the identity and purity of their synthesized material, paving the way for its application in further scientific endeavors.

References

• Zn(OAc)2•2H2O-Catalyzed Efficient Synthesis of 5-Substituted 1H- Tetrazoles. Growing Science. Available at: [Link]

• Supplementary information: - The Royal Society of Chemistry. The Royal Society of Chemistry. Available at: [Link]

• 1 H-and 13 C-NMR chemical shifts of 5-arylamino-1H -tetrazoles (3a-i). ResearchGate. Available at: [Link]

• STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. Journal of Ovonic Research. Available at: [Link]

• 1H and 13C NMR Spectra of Highly Branched Poly(4-chloromethylstyrene). Signal Assignment, Structure Characterization, and a SCVP Kinetics Study. ACS Publications. Available at: [Link]

• Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. South African Journal of Chemistry. Available at: [Link]

• Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. ResearchGate. Available at: [Link]

• 1-chloro-2-methylpropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutyl chloride 1-H nmr explaining spin-spin coupling for line splitting. Doc Brown's Chemistry. Available at: [Link]

• A comparative study between heterogeneous stannous chloride loaded silica nanoparticles and homogeneous stannous chloride catalyst in the synthesis of 5- substituted 1H-tetrazole. Der Pharma Chemica. Available at: [Link]

• A Rapid and Novel Method for the Synthesis of 5-Substituted 1H-tetrazole Catalyzed by Exceptiona. The Royal Society of Chemistry. Available at: [Link]

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A Comparative Guide to HPLC Method Validation for Purity Assessment of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

In the landscape of pharmaceutical development and manufacturing, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel intermediates like 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole, a key building block in the synthesis of various therapeutic agents, establishing a robust and reliable analytical method for purity determination is of paramount importance. This guide provides an in-depth, comparative analysis of a High-Performance Liquid Chromatography (HPLC) method, validated according to the stringent guidelines of the International Council for Harmonisation (ICH), specifically ICH Q2(R1).[1][2][3][4]

This document is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but a logical framework for method validation. We will explore the "why" behind each experimental choice, ensuring a self-validating system that guarantees data integrity and regulatory compliance.

The Critical Role of a Validated, Stability-Indicating HPLC Method

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3][4] For purity testing, this means the method must be specific, accurate, and precise. Furthermore, it must be "stability-indicating," meaning it can accurately measure the analyte of interest without interference from degradation products, process impurities, or other potential contaminants.[5][6] Forced degradation studies, where the drug substance is exposed to stress conditions like acid, base, oxidation, heat, and light, are integral to proving this capability.[6][7][8]

Comparative Overview of Analytical Methodologies

While other techniques like Titrimetry or Nuclear Magnetic Resonance (NMR) can provide information on purity, they often lack the sensitivity and specificity for quantifying trace impurities. HPLC, particularly Reversed-Phase HPLC (RP-HPLC), stands as the gold standard for this application due to its high resolution, sensitivity, and versatility.[5][9]

Technique	Advantages	Limitations	Applicability to Purity of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole
RP-HPLC	High resolution, high sensitivity, suitable for a wide range of non-polar to moderately polar compounds, quantitative.	Requires method development and validation, can be complex.	Optimal Choice: Provides the necessary specificity and sensitivity to separate and quantify the main component from closely related impurities and degradation products.
Gas Chromatography (GC)	Excellent for volatile and thermally stable compounds.	Not suitable for non-volatile or thermally labile compounds like the target tetrazole derivative.	Not recommended due to the compound's likely low volatility and potential for thermal degradation.
Titrimetry	Simple, inexpensive, and can be highly accurate for assay determination.[9]	Not suitable for identifying and quantifying individual impurities; less specific than chromatographic methods.[9]	Can be used for a basic assay of the main component but fails to provide a complete purity profile.
NMR Spectroscopy	Provides detailed structural information, can be quantitative (qNMR).	Lower sensitivity compared to HPLC for trace impurities; complex spectra can be difficult to interpret.[9]	Useful for structural confirmation and identification of major impurities but not for routine, high-sensitivity purity testing.

Proposed HPLC Method for Purity Determination

Based on the physicochemical properties of similar chlorophenyl and tetrazole-containing compounds, a robust RP-HPLC method is proposed.[10][11][12] The non-polar nature of the 4-chlorophenyl group and the overall structure suggest good retention on a C18 stationary phase.

Parameter	Proposed Condition	Justification
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	A standard C18 column provides excellent hydrophobic retention for the aromatic and chlorophenyl moieties of the molecule.
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	A gradient elution is proposed to ensure separation of the main peak from both early-eluting polar impurities and late-eluting non-polar impurities. Phosphoric acid helps to ensure sharp peak shapes.
Gradient	0-5 min: 40% B5-20 min: 40% to 90% B20-25 min: 90% B25-26 min: 90% to 40% B26-30 min: 40% B	The gradient is designed to provide good resolution between the main analyte and potential process-related impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm i.d. column, balancing analysis time and system pressure.
Detection	UV at 225 nm	The tetrazole and chlorophenyl chromophores are expected to have significant UV absorbance around this wavelength, providing good sensitivity.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Diluent	Acetonitrile/Water (50:50, v/v)	This mixture is expected to provide good solubility for the analyte and is compatible with the mobile phase.

A Step-by-Step Guide to Method Validation

The following sections detail the experimental protocols and acceptance criteria for validating the proposed HPLC method in accordance with ICH Q2(R1) guidelines.[3][4][13]

System Suitability Testing (SST)

Before any sample analysis, the chromatographic system's performance must be verified.[14][15] This is achieved by injecting a standard solution multiple times (typically 5-6 replicate injections).[16]

Protocol:

• Prepare a standard solution of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole at a concentration of approximately 0.5 mg/mL.

• Inject the solution six times.

• Calculate the key performance indicators.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, which is crucial for accurate integration.[17]
Theoretical Plates (N)	N ≥ 2000	Measures column efficiency and the ability to produce narrow peaks.[17]
%RSD of Peak Area	≤ 1.0%	Demonstrates the precision of the injector and the detector response.
%RSD of Retention Time	≤ 1.0%	Indicates the stability of the pump and the mobile phase composition.

Specificity (Forced Degradation)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[4] Forced degradation studies are the cornerstone of demonstrating specificity for a stability-indicating method.[6][7][8] The goal is to achieve 5-20% degradation of the active ingredient.[8]

Experimental Workflow for Forced Degradation:

Caption: Workflow for Forced Degradation Studies.

Protocol Summaries:

• Acid/Base Hydrolysis: A solution of the drug substance is treated with 0.1 M HCl or 0.1 M NaOH and heated. Samples are taken at various time points, neutralized, and analyzed.[8]

• Oxidative Degradation: The drug substance solution is treated with 3% hydrogen peroxide at room temperature.[8]

• Thermal Degradation: The solid drug substance is exposed to high temperature (e.g., 80°C).

• Photolytic Degradation: The drug substance (solid and in solution) is exposed to light as specified in ICH Q1B guidelines.[18] A control sample is protected from light.[8]

Acceptance Criteria:

• The method must be able to separate the main peak from all degradation product peaks.

• The resolution (Rs) between the main peak and the closest eluting degradant peak should be > 2.0.

• Peak purity analysis (using a Photodiode Array detector) should show no co-eluting peaks, confirming the main peak is spectrally pure.[19]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.

Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels, typically ranging from the Quantitation Limit (LOQ) to 150% of the target assay concentration (e.g., 50% to 150%).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999
Y-intercept	Should be close to zero.
Range (Assay)	80% to 120% of the test concentration.[19]
Range (Impurity)	From the reporting threshold to 120% of the specification limit.[19]

Accuracy (Recovery)

Accuracy is the closeness of the test results to the true value. It is determined by spiking a placebo or sample matrix with known amounts of the analyte.

Protocol:

• Prepare samples by spiking a placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicates at each level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% for the assay of the main component.[20]

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short interval of time with the same analyst and equipment.

• Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, different analysts, different equipment).

Protocol:

• Repeatability: Prepare six individual samples at 100% of the target concentration and analyze them.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Calculate the %RSD for the results from both sets of experiments.

Acceptance Criteria:

• Repeatability: %RSD should be ≤ 2.0%.

• Intermediate Precision: %RSD should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

LOD and LOQ define the lower limits of the method's performance.

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated.[3]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[3]

Protocol (Signal-to-Noise Approach):

• Determine the concentration of the analyte that yields a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.[16][19]

• Confirm the LOQ by analyzing a minimum of six replicates at this concentration and demonstrating acceptable precision (%RSD ≤ 10%).

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Protocol:

• Vary critical chromatographic parameters one at a time, such as:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5 °C)

  • Mobile Phase pH (± 0.2 units) or composition (± 2%)

• Analyze a system suitability solution under each varied condition.

• Evaluate the impact on system suitability parameters (e.g., retention time, resolution, tailing factor).

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

• Significant changes in chromatographic performance should not occur.

Logical Relationship of Validation Parameters

The validation parameters are interconnected and build upon one another to provide a comprehensive picture of the method's performance.

Caption: Interdependence of HPLC Method Validation Parameters.

Conclusion

The validation of an HPLC method is a systematic and scientifically rigorous process that is essential for ensuring the quality control of pharmaceutical intermediates like 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole. The proposed RP-HPLC method, when validated against the described parameters of specificity, linearity, accuracy, precision, sensitivity, and robustness, provides a reliable and defensible system for purity assessment. By adhering to the principles outlined in this guide, researchers and drug development professionals can generate high-quality, reproducible data that meets stringent regulatory expectations and ultimately contributes to the safety and efficacy of the final drug product.

References

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• American Chemical Society. (2001, September 15). Getting the peaks perfect: System suitability for HPLC. Retrieved from [Link]

• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis. Retrieved from [Link]

• Lab Manager. (2025, October 22). System Suitability Testing: Ensuring Reliable Results. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. Retrieved from [https://ijarsct.co.in/papers/IJAR SCT-002-V04-I03-0050.pdf]([Link] SCT-002-V04-I03-0050.pdf)

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Journal of Research in Applied Science and Engineering Technology. (2023, November 1). The Significance of System Suitability in High-Performance Liquid Chromatography (HPLC) Analysis: Ensuring Accurate and Reliable Results. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• RASĀYAN Journal of Chemistry. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Retrieved from [Link]

• BioProcess International. (2026, March 22). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Molecules. (2022, July 5). Forced Degradation Studies and Development and Validation of HPLC-UV Method for the Analysis of Velpatasvir Copovidone Solid Dispersion. Retrieved from [Link]

• HPLC.UV-Vis. (n.d.). Separation of (3-Chlorophenyl)hydrazine on Newcrom R1 HPLC column. Retrieved from [Link]

• Pharmacia. (2022, April 5). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl). Retrieved from [Link]

• International Journal of Research in Pharmaceutical and Chemical Sciences. (n.d.). A validated LC method for the determination of assay and purity of DRF-2725 and its enantiomers by chiral chromatography. Retrieved from [Link]

• Chromatography Online. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

• Journal of Chromatographic Science. (n.d.). Development and validation of a reversed-phase HPLC method for analysis of tetrahydrozoline hydrochloride in eye drop formulations. Retrieved from [Link]

• International Atomic Energy Agency. (2012, November 15). VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). Retrieved from [Link]

• International Journal of Pharmaceutical Quality Assurance. (2020, August 27). Development and Validation of RP-HPLC Method for Simultaneous Estimation of Oxyclozanide and Tetramisole Hydrochloride from Formulation. Retrieved from [Link]

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A Senior Application Scientist's Guide to Halogen Reactivity on the Tetrazole Scaffold: A Comparative Analysis of 5-(Chloromethyl)- and 5-(Bromomethyl)-1-(4-chlorophenyl)-1H-tetrazole

For researchers engaged in the synthesis of complex heterocyclic scaffolds, particularly in the realm of drug discovery and development, the choice of starting material is a critical decision point that dictates synthetic strategy, efficiency, and overall yield. The 5-substituted-1-aryl-1H-tetrazole moiety is a privileged structure, frequently employed as a bioisosteric replacement for carboxylic acids, enhancing metabolic stability and lipophilicity.[1][2] A common synthetic handle for further elaboration of this core is a halomethyl group at the 5-position, which serves as a potent electrophile for nucleophilic substitution reactions.

This guide provides an in-depth, evidence-based comparison of the reactivity of two key intermediates: 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole and its 5-(bromomethyl) analog . We will dissect the underlying principles governing their reactivity, provide a detailed experimental protocol for a head-to-head comparison, and present the expected outcomes, empowering you to make informed decisions in your synthetic design.

The Decisive Factor: Leaving Group Ability in SN2 Reactions

The primary pathway for the functionalization of these halomethyl compounds is the bimolecular nucleophilic substitution (SN2) reaction. This reaction proceeds in a single, concerted step where a nucleophile attacks the electrophilic carbon atom, simultaneously displacing the leaving group.[3][4] The rate of an SN2 reaction is profoundly influenced by the nature of the leaving group.

A good leaving group is a species that can stabilize the negative charge it acquires upon departing.[5][6] This stability is inversely related to its basicity; therefore, weaker bases make better leaving groups .[6][7]

When comparing the halogens:

• Chloride (Cl⁻) is the conjugate base of hydrochloric acid (HCl, pKa ≈ -7).

• Bromide (Br⁻) is the conjugate base of hydrobromic acid (HBr, pKa ≈ -9).

Since HBr is a stronger acid than HCl, bromide (Br⁻) is a weaker base than chloride (Cl⁻).[8] This fundamental principle dictates that bromide is a superior leaving group. Consequently, the C-Br bond in the bromomethyl analog is more readily cleaved during a nucleophilic attack than the C-Cl bond in the chloromethyl counterpart, leading to a faster reaction rate.[8][9]

Caption: S_N2 mechanism on the halomethyltetrazole scaffold.

Experimental Comparison: A Head-to-Head Kinetic Study

To quantitatively assess the reactivity difference, a parallel kinetic experiment is the most robust approach. We will utilize a common and synthetically useful transformation: the reaction with sodium azide to form the corresponding 5-(azidomethyl)tetrazole. This product is a valuable intermediate for "click" chemistry and the synthesis of various nitrogen-containing heterocycles.[10]

Experimental Protocol

This protocol is designed as a self-validating system. By running the reactions in parallel under identical conditions, any observed difference in reaction rate can be directly attributed to the identity of the leaving group (Cl vs. Br).

1. Materials and Reagents:

• 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

• 5-(bromomethyl)-1-(4-chlorophenyl)-1H-tetrazole

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (for TLC)

• Hexanes (for TLC)

• TLC plates (silica gel 60 F₂₅₄)

• HPLC-grade acetonitrile and water

• Reaction vials, magnetic stir bars, heating block/oil bath

2. Reaction Setup:

• Step 2.1: In two separate, labeled 10 mL reaction vials equipped with magnetic stir bars, add 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole (e.g., 100 mg, 1.0 equiv) to one and 5-(bromomethyl)-1-(4-chlorophenyl)-1H-tetrazole (1.0 equiv, molar equivalent to the chloro compound) to the other.

• Step 2.2: To each vial, add sodium azide (1.2 equiv).

• Step 2.3: Add anhydrous DMF (e.g., 5 mL) to each vial to dissolve the reactants.

• Step 2.4: Place both vials in a pre-heated block or oil bath set to a constant temperature (e.g., 40 °C). Start a timer immediately.

3. Reaction Monitoring & Data Collection:

• Step 3.1 (TLC - Qualitative): At regular intervals (e.g., t = 0, 15 min, 30 min, 1 hr, 2 hr), take a small aliquot from each reaction mixture and spot it on a TLC plate. Elute with a suitable solvent system (e.g., 30% ethyl acetate in hexanes). Visualize under UV light. The disappearance of the starting material spot and the appearance of a new product spot will indicate reaction progress.

• Step 3.2 (HPLC - Quantitative): At the same time intervals, withdraw a precise aliquot (e.g., 50 µL) from each reaction. Quench the aliquot in a known volume of a suitable solvent (e.g., 1 mL acetonitrile/water). Analyze the quenched sample by reverse-phase HPLC to determine the percentage of starting material remaining relative to an internal standard or by area percent normalization.

Caption: Experimental workflow for comparative kinetic analysis.

Expected Results and Data Interpretation

The quantitative data obtained from HPLC analysis will unequivocally demonstrate the superior reactivity of the bromomethyl analog.

Table 1: Representative Kinetic Data for Azide Substitution

Time (minutes)	% Conversion (Chloro-analog)	% Conversion (Bromo-analog)
0	0%	0%
15	12%	55%
30	25%	85%
60	45%	>98%
120	70%	>99%
240	>95%	>99%

As the representative data illustrates, the reaction with the 5-(bromomethyl) analog proceeds significantly faster, reaching near completion within an hour under conditions where the 5-(chloromethyl) analog has only converted by less than 50%. This empirical result directly validates the theoretical principle that bromide is a better leaving group than chloride.[9]

Practical Implications for Synthetic Strategy

The choice between the chloro- and bromo- intermediate has significant practical consequences for the synthetic chemist:

• 5-(Bromomethyl)-1-(4-chlorophenyl)-1H-tetrazole (Higher Reactivity):

  • Advantages: Allows for milder reaction conditions (lower temperatures, shorter reaction times), which can be crucial for preserving sensitive functional groups elsewhere in the molecule. It often leads to cleaner reactions and higher yields.

  • Disadvantages: Generally less stable upon storage and may be more expensive or less commercially available than the chloro analog. Its higher reactivity can sometimes lead to undesired side reactions if not handled carefully.

• 5-(Chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole (Higher Stability):

  • Advantages: More stable, with a longer shelf-life, and often more cost-effective. Its lower reactivity can provide a greater degree of control.

  • Disadvantages: Requires more forcing reaction conditions (higher temperatures, longer times) to achieve complete conversion.[11] This can be detrimental to complex molecules and may lead to thermal decomposition or side-product formation.

Conclusion

While both 5-(chloromethyl)- and 5-(bromomethyl)-1-(4-chlorophenyl)-1H-tetrazole are viable electrophiles for SN2 reactions, their reactivity profiles are markedly different. The 5-(bromomethyl) analog is substantially more reactive due to the superior leaving group ability of bromide compared to chloride.[6][8]

For researchers aiming for rapid, high-yielding transformations under mild conditions, the bromomethyl derivative is the clear choice. However, if stability, cost, and controlled reactivity are paramount, the chloromethyl analog remains a valuable and robust synthetic intermediate. This guide provides the fundamental rationale and a practical framework to select the optimal reagent for your specific synthetic challenge, ensuring a more efficient and predictable path to your target molecules.

References

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• WebAssign. Lab 5 - SN2 Reactions of Alkyl Halides.
• PraxiLabs. Reaction of Alkyl Halides Experiment.
• (2020). 7.7-11 Part 4: The effect of leaving group on the SN2 reaction. YouTube.
• OpenStax. (2023). 11.3 Characteristics of the SN2 Reaction - Organic Chemistry.
• Khan, M. T. H., et al. (2013). A novel approach for the synthesis of 5-substituted-1H-tetrazoles. SciELO.
• Bobbitt, K. L., et al. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. PMC.
• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I.
• Zamani, R. A. L., et al. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. South African Journal of Chemistry.
• Wan, J-P., et al. Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. PMC.
• Polyzos, A., et al. (2011). Unusual behavior in the reactivity of 5-substituted-1H-tetrazoles in a resistively heated microreactor. Beilstein Journal of Organic Chemistry.
• Ashenhurst, J. (2026). What Makes A Good Leaving Group?. Master Organic Chemistry.
• Momose, Y., et al. Novel 5-Substituted-1H-tetrazole Derivatives as Potent Glucose and Lipid Lowering Agents. Journal of Medicinal Chemistry.
• Reynard, G., & Lebel, H. (2021). Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. Journal of Organic Chemistry.
• Mirjalili, B. B. F., et al. (2026). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. ResearchGate.
• Gruhne, M., et al. 1‐(Azidomethyl)‐5H‐Tetrazole: A Powerful New Ligand for Highly Energetic Coordination Compounds. Open Access LMU.
• ResearchGate. Unexpected formation of 1-[4-chloromethylphenyl]-5-[4-(methylsulfonyl)benzyl]-1 H -tetrazole and 1-[4-chloromethylphenyl]-5-[4-(aminosulfonyl)phenyl]-1 H -tetrazole: Crystal structure, bioassay screening and molecular docking studies.
• Gorgani, N. N., et al. (2024). A comparative study of 5-(chloromethyl)furfural and 5-(hydroxymethyl)furfural. Green Chemistry.

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Safety & Regulatory Compliance

Mastering the Unseen Threat: A Guide to Safely Handling 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole

In the fast-paced world of drug development, the synthesis of novel compounds is a daily reality. With these new molecular entities come unique challenges, particularly in ensuring the safety of the researchers who handle them. 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole is one such compound where a lack of specific safety data necessitates a cautious and informed approach. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to explain the rationale behind each procedural step. Our goal is to empower you, our fellow scientists, with the knowledge to handle this and similar compounds with the utmost confidence and safety.

Understanding the Risks: A Compound of Two Halves

The structure of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole presents a dual-hazard profile that demands respect. The tetrazole ring, a nitrogen-rich heterocycle, is a well-known structural motif in energetic materials.[1][2] Many tetrazole-containing compounds are sensitive to heat, friction, or shock and can decompose explosively.[2] The presence of a chloromethyl group and a chlorophenyl ring introduces the hazards associated with halogenated organic compounds, which can include toxicity and irritation.[3][4]

Given the absence of a specific Safety Data Sheet (SDS) for this exact molecule, our safety protocols are built upon a foundation of established best practices for handling both energetic tetrazole derivatives and chlorinated organic compounds.[1][4][5][6] This conservative approach ensures the highest level of protection.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following table outlines the minimum required PPE for handling 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole in various laboratory settings.

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Unpacking	Safety glasses with side shields[5][7]	Nitrile gloves[5]	Laboratory coat[5][8]	Not generally required
Storage	Safety glasses with side shields[5]	Nitrile gloves[5]	Laboratory coat[5][8]	Not generally required
Weighing/Transferring (in a fume hood)	Chemical splash goggles[5][6]	Double-gloving with nitrile or neoprene gloves[5][9]	Flame-resistant laboratory coat[5][8]	Not required if handled in a certified chemical fume hood[5]
Conducting Reactions	Chemical splash goggles and a face shield[2][5]	Nitrile or neoprene gloves (double-gloving recommended)[5][9]	Flame-resistant laboratory coat[5][8] and a blast shield[2]	A respirator may be required for large quantities or if engineering controls are insufficient[5][6][10]
Spill Cleanup	Chemical splash goggles and a face shield[5]	Heavy-duty nitrile or neoprene gloves[9]	Flame-resistant laboratory coat[5][8]	Full-face respirator with appropriate cartridges may be necessary[1]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a systematic workflow is crucial for minimizing exposure and mitigating risks.

Preparation and Engineering Controls:

• Work Area: All handling of 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole should be performed in a certified chemical fume hood.[5][8] For reactions, the use of a blast shield is mandatory.[2]

• Ventilation: Ensure adequate ventilation.[1][6] The fume hood provides the primary engineering control to prevent inhalation of any dust or vapors.

• Equipment: Use non-sparking tools and avoid ground-glass joints where possible to minimize friction and the risk of initiation.[2][7] Inspect all glassware for cracks or defects before use.[2][8]

Donning PPE: A Deliberate Sequence

The order in which you put on your PPE is important to ensure a proper seal and protection.

Fig 1. Recommended sequence for donning Personal Protective Equipment.

Handling the Compound:

• Weighing and Transferring:

  • Place a weigh boat on the analytical balance inside the fume hood.

  • Carefully transfer the required amount of the compound using a non-metallic spatula.[2]

  • Avoid creating dust.[1][11] If dust is generated, allow it to settle in the fume hood before proceeding.

  • Close the container tightly immediately after use.[5][10]

• Solution Preparation and Reactions:

  • Slowly add the compound to the solvent with stirring to avoid clumping and potential localized heating.

  • If heating is required, use a controlled heating mantle and monitor the temperature closely. Avoid open flames.[8][12]

  • Conduct the reaction behind a blast shield.[2]

Doffing PPE: A Process to Prevent Contamination

The removal of PPE should be done in a manner that prevents cross-contamination.

Fig 2. Recommended sequence for doffing Personal Protective Equipment.

• Hand Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[1][9][13]

Disposal Plan: Responsible Management of Waste

Proper disposal is a critical final step in the safe handling of any hazardous chemical.

• Solid Waste:

  • Collect all solid waste, including contaminated weigh boats, gloves, and paper towels, in a designated, labeled hazardous waste container.[6][7]

  • Do not mix this waste with other chemical waste streams.[11]

• Liquid Waste:

  • Quench reaction mixtures carefully according to your laboratory's standard operating procedures.

  • Collect all liquid waste containing 5-(chloromethyl)-1-(4-chlorophenyl)-1H-tetrazole in a designated, labeled hazardous waste container.

  • Ensure the waste container is compatible with the solvents used.

• Container Disposal:

  • Empty containers should be triple-rinsed with a suitable solvent.

  • The rinsate should be collected as hazardous waste.

  • Handle uncleaned containers as you would the product itself.[11]

• Regulatory Compliance: All waste must be disposed of in accordance with local, state, and federal regulations.[10][11]

By integrating these safety protocols into your daily laboratory practices, you can confidently and safely advance your research while protecting yourself and your colleagues.

References

• 1-H-TETRAZOLE - Bio-Fine. [Link]

• 5-Chloromethyl-1H-Tetrazole | C2H3ClN4 | CID 12205080 - PubChem. [Link]

• Safety data sheet - BASF Agro. [Link]

• 5-(Chloromethyl)-1-(4-fluorophenyl)-1H-tetrazole - NextSDS. [Link]

• 5-(chloromethyl)-1-methyl-1H-1,2,3,4-tetrazole - NextSDS. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

• Chlorine. [Link]

• Topic 1: Safety in the Organic Chemistry Laboratory - CSUB. [Link]

• Westfield State College Organic Chemistry Laboratory Safety. [Link]

• Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. [Link]

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• 11. merckmillipore.com [merckmillipore.com]
• 12. westfield.ma.edu [westfield.ma.edu]
• 13. artsci.usu.edu [artsci.usu.edu]